Tert-butyl hex-5-yn-2-ylcarbamate (CAS 1824177-97-0): A Strategic Bifunctional Building Block in PROTAC Linker Synthesis and Chemical Biology
Tert-butyl hex-5-yn-2-ylcarbamate (CAS 1824177-97-0): A Strategic Bifunctional Building Block in PROTAC Linker Synthesis and Chemical Biology
Executive Summary
In modern medicinal chemistry and targeted protein degradation (TPD), the design of linker architectures is as critical as the selection of pharmacophores. Tert-butyl hex-5-yn-2-ylcarbamate (CAS 1824177-97-0) has emerged as a highly versatile, heterobifunctional aliphatic linker. Featuring a terminal alkyne for bioorthogonal click chemistry and a Boc-protected primary amine situated on a secondary carbon, this molecule provides a precise spatial vector for connecting E3 ligase ligands to target-binding warheads. This whitepaper details the physicochemical profiling, structural causality, and self-validating experimental protocols required to deploy this building block effectively in drug discovery workflows.
Physicochemical Profiling & Structural Causality
The utility of tert-butyl hex-5-yn-2-ylcarbamate lies in its orthogonal reactivity and its specific aliphatic chain length. The molecule consists of a 6-carbon backbone where the terminal alkyne (C5-C6) serves as an ideal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). The carbamate group at C2 provides a stable, easily cleavable nitrogen source.
Structural Causality in Drug Design:
-
Chain Length & Flexibility: The four-carbon distance between the amine and the alkyne provides a relatively short, hydrophobic spacer. Unlike highly flexible PEG linkers, this aliphatic chain restricts degrees of freedom, which can minimize the entropic penalty upon ternary complex formation in PROTACs.
-
Chiral Center (C2 Methyl Group): The presence of the methyl group adjacent to the amine introduces a stereocenter. This steric bulk can direct the spatial orientation of the linked warhead and improve metabolic stability by shielding the resulting amide bond from enzymatic cleavage (e.g., amidases)[1].
-
Orthogonal Protection: The tert-butyloxycarbonyl (Boc) group is completely stable to the basic and nucleophilic conditions often required for modifying the alkyne, yet it can be quantitatively removed under mild acidic conditions.
Quantitative Data Summaries
Table 1: Core Physicochemical Properties
| Property | Value / Description |
|---|---|
| Chemical Name | tert-Butyl hex-5-yn-2-ylcarbamate |
| CAS Registry Number | 1824177-97-0[2] |
| Molecular Formula | C₁₁H₁₉NO₂ |
| Molecular Weight | 197.27 g/mol [2] |
| SMILES String | CC(CCC#C)NC(=O)OC(C)(C)C |
| Reactivity Handles | Terminal Alkyne, Boc-Protected Amine |
Table 2: Stereoisomeric Variants Because C2 is a chiral center, enantiopure variants are frequently utilized to fine-tune the spatial geometry of PROTAC linkers.
| Enantiomer | CAS Number | Application Focus |
|---|---|---|
| (S)-tert-Butyl hex-5-yn-2-ylcarbamate | 1349762-63-5[3] | Stereospecific target engagement; tandem coupling[4] |
| (R)-tert-Butyl hex-5-yn-2-ylcarbamate | 2757191-77-6[5] | PROTAC linker optimization; spatial screening |
| Racemic Mixture | 1824177-97-0[6] | Initial library synthesis and hit generation |
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. We emphasize the causality behind the reagent choices rather than merely listing steps.
Protocol A: Acid-Mediated Boc Deprotection
Objective: Cleave the Boc group to yield the free primary amine (hex-5-yn-2-amine) for subsequent amide coupling. Causality: Trifluoroacetic acid (TFA) protonates the carbamate carbonyl oxygen. This induces a fragmentation reaction that releases carbon dioxide (gas evolution drives the reaction forward entropically) and a tert-butyl cation, which rapidly loses a proton to form isobutylene gas.
-
Preparation: Dissolve tert-butyl hex-5-yn-2-ylcarbamate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.
-
Acid Addition: Cool the solution to 0 °C. Add an equal volume of TFA dropwise (DCM:TFA ratio of 1:1). Rationale: Cooling prevents potential side reactions of the terminal alkyne under highly acidic conditions.
-
Reaction Monitoring (Self-Validation): Stir the reaction at room temperature for 1-2 hours. Monitor via TLC (Ninhydrin stain) or LC-MS. Validation Check: The starting material (m/z 198 [M+H]⁺) must completely disappear, replaced by the highly polar free amine (m/z 98 [M+H]⁺).
-
Workup: Concentrate the mixture in vacuo to remove DCM and excess TFA. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA.
-
Isolation: The resulting hex-5-yn-2-amine TFA salt can be used directly in the next step by adding an excess of a non-nucleophilic base (e.g., DIPEA, 3.0 eq) during the amide coupling phase.
Protocol B: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Objective: Conjugate the alkyne-functionalized intermediate to an azide-bearing E3 ligase ligand to form a 1,4-disubstituted 1,2,3-triazole. Causality: Uncatalyzed cycloadditions require high heat and yield mixed regioisomers. Cu(I) catalysis restricts the pathway to exclusively form the 1,4-isomer at room temperature. Because Cu(I) is easily oxidized to inactive Cu(II), it is generated in situ from CuSO₄ using sodium ascorbate as a reducing agent[1].
-
Solvent System: Dissolve the alkyne intermediate (1.0 eq) and the azide-bearing target (1.05 eq) in a 1:1 mixture of tert-butanol and water. Rationale: This solvent system optimally solubilizes both organic substrates and inorganic catalysts.
-
Catalyst Preparation: In a separate vial, dissolve CuSO₄·5H₂O (0.1 eq) and THPTA ligand (0.1 eq) in water. Rationale: THPTA stabilizes the Cu(I) oxidation state and accelerates the reaction by preventing Cu-induced oxidative homocoupling (Glaser coupling) of the alkyne.
-
Reduction: Add sodium ascorbate (0.5 eq, freshly prepared in water) to the copper solution. The solution will briefly turn dark and then pale yellow, confirming the reduction of Cu(II) to active Cu(I).
-
Coupling: Add the active catalyst mixture to the substrate solution. Stir at room temperature for 2–12 hours.
-
Validation & Purification: Monitor by LC-MS. Upon completion, quench with saturated aqueous NH₄Cl or EDTA to chelate the copper. Extract with ethyl acetate, dry over Na₂SO₄, and purify via reverse-phase HPLC.
Workflow Visualizations
The following diagrams illustrate the logical flow of PROTAC assembly using this linker and the mechanistic cycle of the click chemistry that enables it.
PROTAC linker assembly utilizing sequential Boc-deprotection and CuAAC click chemistry.
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) catalytic cycle and intermediates.
References
- World Intellectual Property Organization. "Heterocyclic modulators of pkb (WO2009011880A2).
Sources
- 1. WO2009011880A2 - Heterocyclic modulators of pkb - Google Patents [patents.google.com]
- 2. CAS:1824177-97-0, tert-Butyl hex-5-yn-2-ylcarbamate-毕得医药 [bidepharm.com]
- 3. 118080-82-3|(R)-tert-Butyl but-3-yn-2-ylcarbamate|BLD Pharm [bldpharm.com]
- 4. researchgate.net [researchgate.net]
- 5. 2757191-77-6 CAS Manufactory [m.chemicalbook.com]
- 6. Search Results - AK Scientific [aksci.com]
